Cas no 874767-62-1 (7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one)

• Product Name: 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
• CAS No: 874767-62-1
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 1895204
• PubChem ID: 55250652
• Update Time: 2025-10-22

7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-2,3-DIHYDROBENZO[F][1,4]OXAZEPIN-5-OL
• 7-fluoro-3,4-dihydro-2H-1,4-benzoxazepin-5-one
• AB53006
• 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
• 7-Fluoro-3,4-dihydro-2H-b enzo[f][1,4]oxazepin-5-one
• 7-fluoro-3,4-dihydro-1,4-benzoxazepin-5(2h)-one
• SCHEMBL886670
• Z1198159494
• 7-Fluoro-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one
• DB-296740
• DTXSID801245334
• AKOS006278266
• 874767-62-1
• CHEMBL4555681
• 7-Fluoro-3,4-dihydro-2H-benzo[f][1,4]oxazepin-5-one
• YXOJHOVPKUPGIZ-UHFFFAOYSA-N
• BDBM50534543
• EN300-134986

• Inchi： 1S/C9H8FNO2/c10-6-1-2-8-7(5-6)9(12)11-3-4-13-8/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： YXOJHOVPKUPGIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(NCCO2)=O

Computed Properties

• Exact Mass: 181.05390666Da
• Monoisotopic Mass: 181.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

Comprehensive Overview of 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one (CAS No. 874767-62-1)

The compound 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one (CAS No. 874767-62-1) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzoxazepine core with a fluorine substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other neuromodulatory agents. The presence of the fluorine atom enhances its metabolic stability and bioavailability, which are critical factors in modern drug design.

In recent years, the demand for fluorinated organic compounds like 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one has surged due to their role in improving drug efficacy and reducing side effects. This trend aligns with the growing focus on precision medicine and targeted therapies, where fluorination is often employed to optimize pharmacokinetic properties. The compound’s CAS No. 874767-62-1 is frequently searched in academic databases and patent filings, reflecting its relevance in both industrial and academic settings. Its synthesis and derivatization are also topics of interest, as chemists explore novel routes to enhance yield and purity.

From a structural perspective, the benzoxazepine scaffold is known for its versatility in medicinal chemistry. The incorporation of a fluoro group at the 7-position introduces electronic and steric effects that can influence binding affinity to biological targets. This has led to investigations into its potential as a GABA receptor modulator or serotonin antagonist, though further studies are needed to confirm these applications. The compound’s molecular weight and logP value also make it a candidate for blood-brain barrier penetration, a key consideration in CNS drug development.

The synthesis of 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one typically involves multi-step organic reactions, including cyclization and fluorination steps. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, such as catalytic fluorination or microwave-assisted synthesis. These methods align with the broader industry shift toward sustainable chemical production, a topic highly relevant to today’s environmentally conscious stakeholders. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing the compound and ensuring its purity.

In the context of drug discovery, 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one serves as a building block for more complex molecules. Its derivatives are being evaluated for their potential in treating neurological disorders, such as anxiety and depression, which are among the most searched health topics globally. The compound’s ability to interact with neurotransmitter systems makes it a promising candidate for further exploration. Additionally, its patent landscape reveals ongoing interest from pharmaceutical companies, underscoring its commercial potential.

As the scientific community continues to investigate 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one, its role in personalized medicine and biomarker development is becoming increasingly apparent. The compound’s CAS No. 874767-62-1 is often associated with searches for innovative therapeutic agents and structure-activity relationships, highlighting its interdisciplinary significance. Future research directions may include computational modeling to predict its interactions with biological targets, as well as in vivo studies to validate its pharmacological effects.

In summary, 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one (CAS No. 874767-62-1) represents a fascinating intersection of chemistry and pharmacology. Its fluorinated benzoxazepine structure offers numerous opportunities for innovation in drug development, particularly in the realm of CNS therapeutics. With ongoing advancements in synthetic methodologies and a growing understanding of its biological activity, this compound is poised to remain a focal point of research for years to come.